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Compound of Interest

Compound Name: Hsdvhk-NH2

Cat. No.: B612407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic peptide Hsdvhk-
NH2, also known as P11, and its utility in angiogenesis research. This document details its

mechanism of action as an antagonist of integrin αvβ3-vitronectin interaction, presents its

inhibitory effects on key angiogenic processes, and provides detailed protocols for its

application in relevant in vitro assays.

Introduction
Hsdvhk-NH2 is a synthetic peptide that has been identified as a potent antagonist of the

interaction between integrin αvβ3 and vitronectin.[1][2] Integrin αvβ3 is a key receptor

expressed on activated endothelial cells that plays a crucial role in angiogenesis by mediating

cell adhesion, migration, and survival. By blocking the binding of vitronectin to this integrin,

Hsdvhk-NH2 effectively inhibits downstream signaling pathways that are essential for new

blood vessel formation. This makes Hsdvhk-NH2 a valuable tool for studying the mechanisms

of angiogenesis and for the development of novel anti-angiogenic therapies.

Mechanism of Action
Hsdvhk-NH2 exerts its anti-angiogenic effects by specifically targeting the Arg-Gly-Asp (RGD)-

binding site on integrin αvβ3, thereby preventing its interaction with extracellular matrix proteins

like vitronectin.[1] This disruption of integrin signaling in endothelial cells, such as Human

Umbilical Vein Endothelial Cells (HUVECs), leads to the induction of apoptosis through the
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activation of caspases and an increase in p53 expression.[1] The peptide has been shown to

significantly inhibit basic Fibroblast Growth Factor (bFGF)-induced cell migration, a critical step

in the angiogenic cascade.[1]

Quantitative Data
The inhibitory activity of Hsdvhk-NH2 has been quantified in various assays, providing key

data points for its efficacy as an integrin antagonist.

Parameter Target/Assay Value Reference

IC50
Integrin αvβ3-

vitronectin interaction

1.74 pg/mL (2.414

pM)
[1][2]

IC50
Integrin αvβ3-

GRGDSP interaction
25.72 nM [1]

Signaling Pathway
The signaling pathway inhibited by Hsdvhk-NH2 is central to endothelial cell function during

angiogenesis. The following diagram illustrates the mechanism of action of Hsdvhk-NH2.
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Caption: Hsdvhk-NH2 inhibits angiogenesis by blocking the Vitronectin-Integrin αvβ3

interaction, leading to apoptosis.

Experimental Protocols
The following are detailed protocols for key experiments to assess the anti-angiogenic effects

of Hsdvhk-NH2.

Endothelial Cell Proliferation Assay (MTT Assay)
This protocol is designed to determine the effect of Hsdvhk-NH2 on the proliferation of

endothelial cells.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Cell Growth Medium (e.g., EGM-2)
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Fetal Bovine Serum (FBS)

Hsdvhk-NH2 peptide

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

Microplate reader

Workflow Diagram:
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Caption: Workflow for the MTT-based cell proliferation assay.

Procedure:

Seed HUVECs in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete

EGM-2 medium and incubate overnight.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b612407?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The next day, replace the medium with 100 µL of EGM-2 containing a reduced concentration

of FBS (e.g., 0.5-1%) and incubate for 4-6 hours to synchronize the cells.

Prepare serial dilutions of Hsdvhk-NH2 in low-serum EGM-2.

Remove the starvation medium and add 100 µL of the Hsdvhk-NH2 dilutions to the

respective wells. Include a vehicle control (medium with the same final concentration of the

peptide's solvent, e.g., PBS or DMSO).

Incubate the plate for 24 to 48 hours at 37°C in a humidified 5% CO2 incubator.

Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly

proportional to the number of viable cells.

Endothelial Cell Migration Assay (Wound Healing Assay)
This assay assesses the effect of Hsdvhk-NH2 on the migratory capacity of endothelial cells.

Materials:

HUVECs

EGM-2 medium

Hsdvhk-NH2 peptide

PBS

6-well or 12-well plates

200 µL pipette tips

Microscope with a camera

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b612407?utm_src=pdf-body
https://www.benchchem.com/product/b612407?utm_src=pdf-body
https://www.benchchem.com/product/b612407?utm_src=pdf-body
https://www.benchchem.com/product/b612407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Diagram:

Grow HUVECs to a
confluent monolayer

Create a 'scratch' in the
monolayer with a pipette tip

Wash with PBS to remove
detached cells

Add medium with Hsdvhk-NH2
or vehicle control

Image the scratch at 0 hours

Incubate for 12-24 hours

Image the same field at the
end of the incubation

Measure the change in
wound area

Click to download full resolution via product page

Caption: Workflow for the wound healing (scratch) assay.
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Procedure:

Seed HUVECs in 6-well or 12-well plates and grow them to form a confluent monolayer.

Using a sterile 200 µL pipette tip, create a linear scratch in the center of the monolayer.

Gently wash the wells twice with PBS to remove any detached cells.

Replace the PBS with low-serum EGM-2 containing the desired concentrations of Hsdvhk-
NH2 or a vehicle control.

Immediately acquire images of the scratch at multiple predefined locations (time 0).

Incubate the plates at 37°C in a 5% CO2 incubator.

After 12-24 hours, acquire images of the same locations.

Quantify the migration by measuring the area of the scratch at both time points using image

analysis software (e.g., ImageJ). The percentage of wound closure is calculated as: [(Initial

Area - Final Area) / Initial Area] x 100.

Caspase Activity Assay
This protocol measures the activity of caspases, key mediators of apoptosis, in endothelial cells

treated with Hsdvhk-NH2.

Materials:

HUVECs

EGM-2 medium

Hsdvhk-NH2 peptide

Caspase activity assay kit (e.g., Caspase-3/7, Caspase-8, or Caspase-9 colorimetric or

fluorometric kits)

96-well plates
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Microplate reader (for absorbance or fluorescence)

Workflow Diagram:
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Caption: Workflow for a caspase activity assay.

Procedure:
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Seed HUVECs in a 96-well plate at a suitable density and allow them to adhere overnight.

Treat the cells with various concentrations of Hsdvhk-NH2 or a vehicle control. Include a

positive control for apoptosis if available (e.g., staurosporine).

Incubate for a time period sufficient to induce apoptosis (typically 6-24 hours).

Follow the specific instructions of the chosen caspase activity assay kit. This generally

involves:

Lysing the cells to release cellular contents.

Adding a specific caspase substrate (e.g., DEVD for caspase-3/7) that is conjugated to a

chromophore or fluorophore.

Incubating the lysate with the substrate to allow for cleavage by active caspases.

Measure the resulting colorimetric or fluorescent signal using a microplate reader. The signal

intensity is proportional to the caspase activity.

Conclusion
Hsdvhk-NH2 is a potent and specific antagonist of the integrin αvβ3-vitronectin interaction,

making it an invaluable research tool for investigating the molecular mechanisms of

angiogenesis. Its ability to inhibit endothelial cell proliferation and migration, and to induce

apoptosis, highlights its potential as a lead compound for the development of anti-angiogenic

therapeutics. The protocols and data presented in these application notes provide a solid

foundation for researchers to effectively utilize Hsdvhk-NH2 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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